Cas no 31603-86-8 (Cyclobutanecarbonitrile, 3-methyl-)

• Product Name: Cyclobutanecarbonitrile, 3-methyl-
• CAS No: 31603-86-8
• MF: C₆H₉N
• MW: 95.1423614025116
• MDL: MFCD26938608
• CID: 1452772
• PubChem ID: 59172784
• Update Time: 2025-07-20

Cyclobutanecarbonitrile, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarbonitrile, 3-methyl-
• 3-methyl-cyclobutanecarbonitrile
• 3-methylcyclobutane-1-carbonitrile
• 31603-86-8

• MDL： MFCD26938608
• Inchi： 1S/C6H9N/c1-5-2-6(3-5)4-7/h5-6H,2-3H2,1H3
• InChI Key： STGAUXUDCXVZSP-UHFFFAOYSA-N
• SMILES： N#CC1CC(C)C1

Computed Properties

• Exact Mass: 95.07357
• Monoisotopic Mass: 95.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Additional information on Cyclobutanecarbonitrile, 3-methyl-

Exploring Cyclobutanecarbonitrile, 3-methyl- (CAS No. 31603-86-8): Properties, Applications, and Innovations

Cyclobutanecarbonitrile, 3-methyl- (CAS No. 31603-86-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This nitrile derivative, characterized by its cyclobutane ring and methyl substitution, offers unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "3-methylcyclobutanecarbonitrile uses", "CAS 31603-86-8 synthesis", and "cyclobutane nitrile derivatives", reflecting its growing relevance in modern applications.

The molecular structure of Cyclobutanecarbonitrile, 3-methyl- combines a strained four-membered ring with a polar nitrile group, enabling diverse reactivity. This combination is particularly appealing for designing bioactive molecules, as evidenced by its use in the development of novel pharmaceutical intermediates. Recent trends in drug discovery emphasize the importance of small-ring compounds, with queries such as "cyclobutane in drug design" and "nitrile functional group applications" surging in scientific databases. The compound's ability to act as a precursor for heterocyclic frameworks aligns with the demand for sustainable synthetic routes and green chemistry practices.

Beyond pharmaceuticals, Cyclobutanecarbonitrile, 3-methyl- finds utility in advanced material synthesis. Its rigid ring system contributes to the thermal stability of polymers, a topic often explored under search terms like "high-performance polymers with cyclobutane". Additionally, the compound's compatibility with catalysis and photochemical reactions has sparked interest in fields such as organic electronics and catalysis research. Innovations in flow chemistry and microwave-assisted synthesis have further streamlined its production, addressing queries like "efficient synthesis of 31603-86-8".

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In summary, Cyclobutanecarbonitrile, 3-methyl- (CAS No. 31603-86-8) exemplifies the intersection of structural ingenuity and practical utility. Its role in drug discovery, material science, and green chemistry underscores its versatility. As research continues to uncover new applications, this compound will likely remain a focal point for innovations addressing contemporary challenges in science and industry.